Cas no 1261920-67-5 (3-(2,5-Difluorophenyl)picolinic acid)

• Product Name: 3-(2,5-Difluorophenyl)picolinic acid
• CAS No: 1261920-67-5
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD18317239
• CID: 4780562
• Update Time: 2025-05-25

3-(2,5-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIFLUOROPHENYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-(2,5-Difluorophenyl)picolinic acid

• MDL： MFCD18317239
• Inchi： 1S/C12H7F2NO2/c13-7-3-4-10(14)9(6-7)8-2-1-5-15-11(8)12(16)17/h1-6H,(H,16,17)
• InChI Key： HBSMXIHKXQFLBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=CC=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.7±37.0 °C at 760 mmHg
• Flash Point: 170.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2,5-Difluorophenyl)picolinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,5-Difluorophenyl)picolinic acid

Recent Advances in the Study of 3-(2,5-Difluorophenyl)picolinic Acid (CAS: 1261920-67-5)

3-(2,5-Difluorophenyl)picolinic acid (CAS: 1261920-67-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of targeting specific enzymatic pathways and protein-protein interactions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 3-(2,5-Difluorophenyl)picolinic acid has been optimized in recent years to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable production. These methodological advancements have facilitated the exploration of its pharmacological properties in greater detail.

In terms of biological activity, 3-(2,5-Difluorophenyl)picolinic acid has demonstrated notable inhibitory effects on specific kinases and receptors implicated in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have shown that this compound can modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain cancers. The specificity and potency of its interactions with these molecular targets are currently under rigorous investigation.

Furthermore, structural-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance the efficacy and reduce the off-target effects of 3-(2,5-Difluorophenyl)picolinic acid. For instance, the introduction of additional fluorinated groups or heterocyclic moieties has been shown to improve its binding affinity and metabolic stability. These findings are paving the way for the design of next-generation derivatives with optimized pharmacokinetic and pharmacodynamic profiles.

The therapeutic potential of 3-(2,5-Difluorophenyl)picolinic acid extends beyond its direct biological activity. Recent research has explored its use as a building block for the development of bifunctional molecules, such as PROTACs (Proteolysis Targeting Chimeras), which leverage the ubiquitin-proteasome system to degrade disease-causing proteins. This innovative approach has garnered attention for its ability to target previously undruggable proteins, offering new avenues for drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,5-Difluorophenyl)picolinic acid-based therapies. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and realize the full potential of this compound.

In conclusion, 3-(2,5-Difluorophenyl)picolinic acid (CAS: 1261920-67-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from kinase inhibition to targeted protein degradation, underscore its versatility and promise as a therapeutic agent. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for advancing its clinical utility and expanding its impact on human health.